Cas no 2097924-27-9 (5-Chloro-2-(cyclopentyloxy)pyrimidine)

• Product Name: 5-Chloro-2-(cyclopentyloxy)pyrimidine
• CAS No: 2097924-27-9
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 5460399
• Update Time: 2025-05-21

5-Chloro-2-(cyclopentyloxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(cyclopentyloxy)pyrimidine
• 5-chloro-2-cyclopentyloxypyrimidine
• 5-Chloro-2-(cyclopentyloxy)pyrimidine

• Inchi： 1S/C9H11ClN2O/c10-7-5-11-9(12-6-7)13-8-3-1-2-4-8/h5-6,8H,1-4H2
• InChI Key： KPFQWXJUFMHHQX-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1)OC1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• XLogP3: 2.4
• Topological Polar Surface Area: 35

Additional information on 5-Chloro-2-(cyclopentyloxy)pyrimidine

Comprehensive Overview of 5-Chloro-2-(cyclopentyloxy)pyrimidine (CAS No. 2097924-27-9): Properties, Applications, and Industry Insights

5-Chloro-2-(cyclopentyloxy)pyrimidine (CAS No. 2097924-27-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. As a pyrimidine derivative, it serves as a versatile building block in organic synthesis, particularly in the development of small-molecule inhibitors and bioactive intermediates. The compound's cyclopentyloxy moiety and chloro-substitution at the 5-position contribute to its distinct reactivity profile, making it valuable for structure-activity relationship (SAR) studies.

In recent years, the demand for 5-Chloro-2-(cyclopentyloxy)pyrimidine has surged alongside the growing interest in targeted drug discovery and crop protection chemicals. Researchers frequently search for "pyrimidine-based scaffolds in drug design" or "CAS 2097924-27-9 solubility data," reflecting its relevance in optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion). The compound's logP value and hydrogen-bonding capacity are critical parameters for medicinal chemists designing compounds with improved bioavailability.

The synthesis of 5-Chloro-2-(cyclopentyloxy)pyrimidine typically involves nucleophilic aromatic substitution reactions, where 2,5-dichloropyrimidine reacts with cyclopentanol under controlled conditions. This process highlights the importance of regioselective functionalization, a topic frequently queried in organic chemistry forums. The compound's crystalline form and melting point (often searched alongside "CAS 2097924-27-9 characterization") are rigorously documented to ensure batch-to-batch consistency in industrial applications.

From an industrial perspective, 5-Chloro-2-(cyclopentyloxy)pyrimidine aligns with the green chemistry trend, as modern synthetic routes emphasize atom economy and catalytic processes. Questions like "sustainable synthesis of pyrimidine derivatives" or "2097924-27-9 scale-up challenges" dominate technical discussions, reflecting the industry's focus on process optimization. Analytical techniques such as HPLC purity testing and NMR spectral data (common search terms) are essential for quality control in large-scale production.

Emerging applications of 5-Chloro-2-(cyclopentyloxy)pyrimidine include its role in developing kinase inhibitors, particularly for oncology targets, and as a precursor for fungicidal agents in agriculture. The compound's structure-property relationships (a hot topic in computational chemistry circles) are frequently modeled using molecular docking software, addressing popular queries like "pyrimidine interactions with biological targets." Its patent landscape reveals innovative uses in combination therapies, making it a subject of interest for IP analysts.

Storage and handling of 5-Chloro-2-(cyclopentyloxy)pyrimidine require standard precautions for air-sensitive compounds, with technical searches often focusing on "2097924-27-9 stability under nitrogen" or "compatible packaging materials." The compound's shelf life and degradation products are well-documented to meet Good Manufacturing Practice (GMP) standards, a critical consideration for contract research organizations (CROs).

In conclusion, 5-Chloro-2-(cyclopentyloxy)pyrimidine (CAS No. 2097924-27-9) represents a strategically important chemical entity at the intersection of drug discovery and agrochemical innovation. Its synthetic versatility and pharmacophore potential continue to inspire research into novel applications, while industry best practices ensure its reliable production for global scientific communities.